Cas no 910138-96-4 ((R)-Duloxetine Hydrochloride)

• Product Name: (R)-Duloxetine Hydrochloride
• CAS No: 910138-96-4
• MF: C₁₈H₂₀ClNOS
• MW: 333.875502586365
• CID: 1003923
• Update Time: 2025-05-24

(R)-Duloxetine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• R-DULOXETINE HYDROCHLORIDE
• (3R)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine,hydrochloride
• I06-1987
• UNII-7AKC5EXT4Q
• (R)-N-Methyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine hydrochloride
• (R)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine hydrochloride
• (R)-Duloxetine hydrochloride
• 2-Thiophenepropanamine, N-methyl-γ-(1-naphthalenyloxy)-, hydrochloride, (γR)- (9CI)
• (R)-Duloxetine Hydrochloride

• Inchi： 1S/C18H19NOS.ClH/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;/h2-10,13,17,19H,11-12H2,1H3;1H/t17-;/m1./s1
• InChI Key： BFFSMCNJSOPUAY-UNTBIKODSA-N
• SMILES： O(C1C=CC=C2C=CC=CC=12)[C@@H](C1SC=CC=1)CCNC.Cl

Computed Properties

• Exact Mass: 333.09500

Experimental Properties

• PSA: 49.50000
• LogP: 5.82380

(R)-Duloxetine Hydrochloride Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (R)-Duloxetine Hydrochloride

(R)-Duloxetine Hydrochloride: A Comprehensive Overview

The compound with CAS No 910138-96-4, commonly known as (R)-Duloxetine Hydrochloride, is a significant molecule in the field of pharmaceutical chemistry. This compound is a chiral derivative of Duloxetine, a well-known antidepressant and pain reliever. The (R)-enantiomer of Duloxetine Hydrochloride has garnered considerable attention due to its enhanced pharmacokinetic properties and therapeutic efficacy. Recent studies have highlighted its potential in treating various neuropsychiatric disorders, making it a focal point in drug development research.

Duloxetine Hydrochloride is primarily used in the treatment of major depressive disorder (MDD), generalized anxiety disorder (GAD), and chronic musculoskeletal pain. The (R)-enantiomer has been shown to exhibit superior bioavailability compared to the racemic mixture, which is a critical factor in drug design. This improvement in bioavailability reduces the required dosage, thereby minimizing potential side effects and enhancing patient compliance.

Recent advancements in stereochemistry have enabled researchers to synthesize (R)-Duloxetine Hydrochloride with high enantiomeric excess, ensuring its purity and consistency. The synthesis process involves a multi-step reaction sequence, including asymmetric catalysis, which is a cutting-edge technique in organic chemistry. This method not only enhances the yield but also ensures the scalability of the process for industrial production.

The pharmacokinetics of (R)-Duloxetine Hydrochloride have been extensively studied, revealing its favorable absorption profile. It undergoes first-pass metabolism in the liver, where it is primarily metabolized by cytochrome P450 enzymes. The metabolites are then excreted through urine and feces, with a half-life of approximately 12 hours. These characteristics make it suitable for once-daily dosing regimens, which are preferred by patients due to their convenience.

In terms of pharmacodynamics, (R)-Duloxetine Hydrochloride functions as a potent inhibitor of both serotonin and norepinephrine reuptake. This dual mechanism of action contributes to its efficacy in alleviating depressive symptoms and reducing pain perception. Recent clinical trials have demonstrated its superior efficacy compared to other antidepressants, particularly in patients with treatment-resistant depression.

The safety profile of (R)-Duloxetine Hydrochloride has also been evaluated in multiple studies. Common side effects include nausea, dizziness, and dry mouth, which are generally mild and transient. Serious adverse effects are rare but may include hepatotoxicity and increased blood pressure. These findings underscore the importance of monitoring patients during therapy, particularly those with pre-existing medical conditions.

From an environmental perspective, the synthesis and disposal of (R)-Duloxetine Hydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into the manufacturing process, reducing waste generation and energy consumption. These efforts align with global initiatives aimed at sustainable pharmaceutical production.

In conclusion, (R)-Duloxetine Hydrochloride represents a significant advancement in the field of antidepressant therapy. Its enhanced pharmacokinetic properties, coupled with its superior therapeutic efficacy, make it a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the treatment of neuropsychiatric disorders worldwide.